Reticulol

• CAS No.: 26246-41-3
• Product Name: Reticulol
• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 6,8-dihydroxy-7-methoxy-3-methylisochromen-1-one
• Standard InChI: InChI=1S/C11H10O5/c1-5-3-6-4-7(12)10(15-2)9(13)8(6)11(14)16-5/h3-4,12-13H,1-2H3
• Standard InChIKey: LREZRXWUEZCZRU-UHFFFAOYSA-N
• SMILES: CC1=CC2=CC(=C(C(=C2C(=O)O1)O)OC)O
• Canonical SMILES: CC1=CC2=CC(=C(C(=C2C(=O)O1)O)OC)O
• Appearance: Solid powder
• Description: Reticulol is an isocoumarin derivative produced by certain species of Streptomyces that inhibits cAMP phosphodiesterase (IC50 = 41 µM). Reticulol was isolated from the culture broth of the strain Streptoverticillium sp. NA-4803. Recticulol (M.W. 222.2) exhibited a potent in vitro cytotoxicity against A427, a human lung tumor cell line, and B16F10, a mouse melanoma cell line.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Reticulol; 6,8-dihydroxy-7-methoxy-3-methyl Isocoumarin, NSC 294978
• Reference: 1: Lim DS, Kwak YS, Lee KH, Ko SH, Yoon WH, Lee WY, Kim CH. Topoisomerase I inactivation by reticulol and its in vivo cytotoxicity against B16F10 melanoma. Chemotherapy. 2003 Sep;49(5):257-63. PubMed PMID: 14504438.; 2: Lim DS, Kwak YS, Kim JH, Ko SH, Yoon WH, Kim CH. Antitumor efficacy of reticulol from Streptoverticillium against the lung metastasis model B16F10 melanoma. Lung metastasis inhibition by growth inhibition of melanoma. Chemotherapy. 2003 Jun;49(3):146-53. PubMed PMID: 12815208.; 3: Ryoo IJ, Xu GH, Kim YH, Choo SJ, Ahn JS, Bae K, Yoo ID. Reticulone, a novel free radical scavenger produced by Aspergillus sp. J Microbiol Biotechnol. 2009 Dec;19(12):1573-5. PubMed PMID: 20075621.; 4: Mitscher LA, Andres WW, McCrae W. Reticulol, a new metabolic isocoumarin. Experientia. 1964 May 15;20(5):258-9. PubMed PMID: 5856305.; 5: Boonlarppradab C, Suriyachadkun C, Suphothina S, Tobwor P. Bireticulol, a bioactive isocoumarin dimer from Streptomyces sp. BCC24731. J Antibiot (Tokyo). 2011 Mar;64(3):267-70. doi: 10.1038/ja.2010.171. Epub 2011 Jan 12. PubMed PMID: 21224860.; 6: Prompanya C, Dethoup T, Bessa LJ, Pinto MM, Gales L, Costa PM, Silva AM, Kijjoa A. New isocoumarin derivatives and meroterpenoids from the marine sponge-associated fungus Aspergillus similanensis sp. nov. KUFA 0013. Mar Drugs. 2014 Oct 14;12(10):5160-73. doi: 10.3390/md12105160. PubMed PMID: 25317534; PubMed Central PMCID: PMC4210891.; 7: Furutani Y, Shimada M, Hamada M, Takeuchi T, Umezawa H. Reticulol, an inhibitor of cyclic adenosine 3', 5'-monophosphate phosphodiesterase. J Antibiot (Tokyo). 1975 Jul;28(7):558-60. PubMed PMID: 168174.
• PubChem Compound: 5359036
• Last Modified: Nov 11 2021